Cas no 1706145-95-0 (5-3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl-2,4-dimethyl-1,3-thiazole)

• Product Name: 5-3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl-2,4-dimethyl-1,3-thiazole
• CAS No: 1706145-95-0
• MF: C₁₆H₁₈N₂O₄S₂
• MW: 366.455121517181
• CID: 6222973
• PubChem ID: 90593520
• Update Time: 2025-07-15

5-3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl-2,4-dimethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl-2,4-dimethyl-1,3-thiazole
• 1706145-95-0
• (2,4-dimethyl-1,3-thiazol-5-yl)-[3-(4-methoxyphenyl)sulfonylazetidin-1-yl]methanone
• F6442-0816
• AKOS024886041
• 5-[3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl]-2,4-dimethyl-1,3-thiazole
• (2,4-dimethylthiazol-5-yl)(3-((4-methoxyphenyl)sulfonyl)azetidin-1-yl)methanone

• Inchi： 1S/C16H18N2O4S2/c1-10-15(23-11(2)17-10)16(19)18-8-14(9-18)24(20,21)13-6-4-12(22-3)5-7-13/h4-7,14H,8-9H2,1-3H3
• InChI Key： HQGNZGXBAZSCBO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1CN(C(C2=C(C)N=C(C)S2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 366.07079941g/mol
• Monoisotopic Mass: 366.07079941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 5-3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl-2,4-dimethyl-1,3-thiazole

Comprehensive Overview of 5-3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl-2,4-dimethyl-1,3-thiazole (CAS No. 1706145-95-0)

The compound 5-3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl-2,4-dimethyl-1,3-thiazole (CAS No. 1706145-95-0) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the azetidine ring and thiazole moiety, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting precision medicine and personalized therapeutics.

One of the key structural components of this compound is the 4-methoxybenzenesulfonyl group, which contributes to its pharmacokinetic properties. This group is known to enhance solubility and bioavailability, making it a valuable feature in drug design. The presence of the 2,4-dimethyl-1,3-thiazole ring further adds to its versatility, as thiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticancer activities. These properties are highly relevant in today's research landscape, where scientists are actively exploring novel treatments for drug-resistant infections and chronic diseases.

In recent years, the demand for small molecule inhibitors has surged, driven by advancements in high-throughput screening and computational chemistry. The compound 5-3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl-2,4-dimethyl-1,3-thiazole fits perfectly into this paradigm, as its modular structure allows for easy derivatization and optimization. This adaptability is crucial for addressing challenges such as target selectivity and off-target effects, which are common hurdles in drug development.

Another area of interest is the compound's potential role in neurodegenerative disease research. The azetidine ring, a four-membered nitrogen-containing heterocycle, has been implicated in modulating neuronal signaling pathways. Given the rising prevalence of conditions like Alzheimer's disease and Parkinson's disease, this compound could serve as a valuable tool for understanding disease mechanisms and developing neuroprotective agents.

From a synthetic chemistry perspective, the preparation of 5-3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl-2,4-dimethyl-1,3-thiazole involves multi-step organic transformations, including sulfonylation, carbonyl coupling, and heterocycle formation. These processes are often optimized using green chemistry principles to minimize environmental impact, a topic of growing importance in the pharmaceutical industry. Researchers are also exploring catalytic methods to improve yield and reduce waste, aligning with global sustainability goals.

The compound's CAS No. 1706145-95-0 serves as a unique identifier in chemical databases, facilitating its use in cheminformatics and structure-activity relationship (SAR) studies. These tools are indispensable for modern drug discovery, enabling researchers to predict biological activity and optimize molecular properties. As the field of artificial intelligence in drug discovery continues to evolve, compounds like this are likely to play a pivotal role in accelerating the identification of lead compounds.

In conclusion, 5-3-(4-methoxybenzenesulfonyl)azetidine-1-carbonyl-2,4-dimethyl-1,3-thiazole represents a fascinating example of how structural complexity can be harnessed for therapeutic innovation. Its diverse applications, from kinase inhibition to neuroprotection, highlight its potential to address some of the most pressing challenges in modern medicine. As research progresses, this compound is poised to make significant contributions to the development of next-generation small molecule therapeutics.